Cas no 88098-22-0 (Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)-)

Ethanone, 2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)- is a chlorinated pyrrole derivative featuring a reactive ethanone moiety. This compound is characterized by its unique molecular structure, combining a chloro-substituted ketone group with a 1,5-dimethylpyrrole ring, which enhances its potential as an intermediate in organic synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (pyrrole) groups contributes to its versatile reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its stability under various conditions and compatibility with multiple reaction pathways highlight its utility in complex synthetic routes. The compound's distinct structural features also offer opportunities for further functionalization, enabling the development of novel derivatives with tailored properties.
Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)- structure
88098-22-0 structure
Product Name:Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)-
CAS No:88098-22-0
MF:C8H10ClNO
MW:171.624101161957
CID:709194
PubChem ID:15729274
Update Time:2025-07-02

Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)-
    • Ethanone, 2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)- (9CI)
    • Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)-(9ci)
    • EN300-7775637
    • 88098-22-0
    • Z2044781381
    • 2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)ethan-1-one
    • SCHEMBL10784324
    • Inchi: 1S/C8H10ClNO/c1-6-3-4-7(10(6)2)8(11)5-9/h3-4H,5H2,1-2H3
    • InChI Key: KUZZQSHYQJVYHF-UHFFFAOYSA-N
    • SMILES: ClCC(C1=CC=C(C)N1C)=O

Computed Properties

  • Exact Mass: 171.04500
  • Monoisotopic Mass: 171.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22.00000
  • LogP: 1.75500

Ethanone,2-chloro-1-(1,5-dimethyl-1H-pyrrol-2-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7775637-0.05g
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Enamine
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Enamine
EN300-7775637-10.0g
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1PlusChem
1P02890Y-50mg
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1PlusChem
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